Cas no 1219980-70-7 (N-benzyl-6-chloro-N-ethylpyrimidin-4-amine)

• Product Name: N-benzyl-6-chloro-N-ethylpyrimidin-4-amine
• CAS No: 1219980-70-7
• MF: C₁₃H₁₄ClN₃
• MW: 247.723361492157
• MDL: MFCD13329208
• CID: 1072606
• PubChem ID: 53410831
• Update Time: 2025-04-20

N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-Benzyl-6-chloro-N-ethyl-4-pyrimidinamine
• N-benzyl-6-chloro-N-ethylpyrimidin-4-amine
• 6-Chloro-N-ethyl-N-(phenylmethyl)-4-pyrimidinamine
• AKOS010531305
• DTXSID501226674
• SB58767
• 1219980-70-7
• F1967-4585

• MDL： MFCD13329208
• Inchi： 1S/C13H14ClN3/c1-2-17(9-11-6-4-3-5-7-11)13-8-12(14)15-10-16-13/h3-8,10H,2,9H2,1H3
• InChI Key： KLMMVOBTDDPHEY-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N(CC)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 247.0876252g/mol
• Monoisotopic Mass: 247.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 404.5±35.0 °C at 760 mmHg
• Flash Point: 198.4±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-benzyl-6-chloro-N-ethylpyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)